Cas no 2228290-11-5 (2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole)

• Product Name: 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole
• CAS No: 2228290-11-5
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 6595058
• PubChem ID: 165609438
• Update Time: 2025-06-13

2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole
• EN300-1728210
• 2228290-11-5

• Inchi： 1S/C9H11NOS/c1-9(5-11-9)7-4-12-8(10-7)6-2-3-6/h4,6H,2-3,5H2,1H3
• InChI Key： NLMIZTMAOHXMME-UHFFFAOYSA-N
• SMILES： S1C=C(C2(C)CO2)N=C1C1CC1

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole

Introduction to 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole (CAS No. 2228290-11-5)

2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole, identified by the CAS number 2228290-11-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a cyclopropyl group and an oxirane moiety in its molecular structure imparts distinct reactivity and functionality, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole consists of a thiazole core substituted with a cyclopropyl ring at the 2-position and an epoxide group at the 4-position. The cyclopropyl group is known to enhance metabolic stability and binding affinity, while the oxirane ring introduces a site for chemical modification and biointeraction. This combination of structural elements suggests that the compound may exhibit novel mechanisms of action, particularly in targeting enzymes or receptors involved in disease pathways.

In recent years, there has been growing interest in thiazole derivatives as pharmacophores due to their ability to modulate various biological processes. Studies have shown that thiazole-based compounds can interact with biological targets such as kinases, proteases, and ion channels, leading to therapeutic effects. The cyclopropyl substituent in 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole may contribute to improved solubility and cell membrane permeability, enhancing its bioavailability. Additionally, the oxirane group provides a versatile handle for further chemical derivatization, allowing researchers to fine-tune its pharmacological profile.

One of the most compelling aspects of this compound is its potential application in oncology research. Thiazole derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. The structural features of 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole suggest that it may interfere with critical molecular targets such as tyrosine kinases or cyclin-dependent kinases (CDKs). Preliminary computational studies have indicated that this compound could bind effectively to these enzymes, potentially leading to the development of novel anticancer agents.

Furthermore, the oxirane moiety in the molecule offers a unique opportunity for prodrug design. Epoxides are known to undergo ring-opening reactions under physiological conditions, releasing reactive intermediates that can covalently modify biological targets. This property could be exploited to develop targeted therapies where the drug molecule is activated only at the site of disease. Such prodrug strategies have shown promise in improving treatment efficacy while minimizing side effects.

The synthesis of 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole presents an interesting challenge due to the need for precise functionalization of both the thiazole ring and the cyclopropyl group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct this complex molecule. The use of palladium or copper catalysts has facilitated the introduction of the cyclopropyl substituent and the epoxide group with high regioselectivity. These synthetic approaches highlight the growing sophistication in organic chemistry that enables the preparation of structurally complex molecules like this one.

Evaluation of the pharmacokinetic properties of 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole is crucial for assessing its potential as a drug candidate. In vitro studies have begun to explore its stability under various conditions and its interaction with metabolic enzymes such as cytochrome P450 (CYP). The presence of both aromatic and heterocyclic components in its structure suggests that it may be metabolized through multiple pathways, necessitating thorough characterization to predict its clinical behavior.

Recent advancements in computational chemistry have enabled more accurate predictions of drug-like properties using molecular modeling techniques. Virtual screening methods have been applied to identify potential binding interactions between 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole and biological targets relevant to cancer therapy. These simulations have provided valuable insights into how modifications at different positions within the molecule could enhance its potency or selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The potential therapeutic applications of this compound extend beyond oncology. Inflammatory diseases and infectious disorders are other areas where thiazole derivatives have shown promise due to their ability to modulate immune responses and microbial growth. The structural motifs present in 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole could be exploited to develop novel anti-inflammatory agents or antibiotics by targeting specific enzymes or receptors involved in these diseases.

As research continues into this promising compound, collaboration between synthetic chemists, biologists, and medicinal chemists will be essential for translating laboratory findings into clinical applications. The unique combination of structural features in 2-cyclopropyl-4-(2-methyloxiran-2-yl)-1,3-thiazole makes it a fascinating subject for further investigation. Its potential as a lead compound for new therapies underscores the importance of exploring diverse chemical scaffolds in pharmaceutical development.